4-[1-(3-chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine

• IUPAC Name: [1-(3-chloropyridin-4-yl)piperidin-3-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C15H20ClN3OS/c16-13-10-17-4-3-14(13)19-5-1-2-12(11-19)15(20)18-6-8-21-9-7-18/h3-4,10,12H,1-2,5-9,11H2
• InChI Key: UJNKVDBBYNNBHN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=C(C=NC=C2)Cl)C(=O)N3CCSCC3
• Molecular Formula: C15H20ClN3OS
• Molecular Weight: 325.9 g/mol
• CAS No.: 2640863-71-2

Description

4-[1-(3-Chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine is a heterocyclic compound featuring a pyridine ring substituted with a chlorine atom at position 3, a piperidine moiety linked via a carbonyl group to a thiomorpholine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[1-(3-chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine typically involves multiple steps, starting with the preparation of the piperidine ring and subsequent functionalization. One common method involves the reaction of 3-chloropyridine with piperidine under specific conditions to form the intermediate 1-(3-chloropyridin-4-yl)piperidine. This intermediate is then reacted with thiomorpholine in the presence of a suitable catalyst to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-pressure reactors, advanced purification techniques, and continuous flow processes to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

4-[1-(3-chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like amines and thiols can be used in substitution reactions, typically under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce a wide range of functional groups.

Scientific Research Applications

4-[1-(3-chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: The compound is studied for its potential biological activity, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific molecular targets is beneficial.

Industry: It is used in the development of advanced materials with specific properties, such as improved thermal stability or enhanced mechanical strength.

Mechanism of Action

The mechanism of action of 4-[1-(3-chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of their activity. The exact pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound A : 4-[1-(6-Nitro-3-pyridyl)-4-piperidyl]thiomorpholine

• Structure : Differs by a nitro group at position 6 of the pyridine ring instead of chlorine.
• Synthesis : Prepared via methods analogous to nitro-substituted pyridine derivatives, as described in EP 3,858,835 A1 .
• Key Data :
  • 1H NMR (DMSO-d6): δ 1.40–1.52 (m, 2H), 1.71 (m, 2H), 2.49–2.75 (m, 9H), 4.09 (d, J = 13.18 Hz, 2H), 7.42–8.20 (m, 3H) .
  • Molecular Weight : 345.40 g/mol.

Compound B : 1-[4-(3-Chloro-phenylamino)-1-methyl-1H-pyrrolo[3,2-c]pyridin-4-yl]-1-morpholin-4-yl-methanone

• Structure: Features a pyrrolo-pyridine core with a morpholine-4-yl-methanone group and 3-chlorophenyl substituent.
• Synthesis : Utilizes Buchwald-Hartwig amination with 3-chloroaniline .
• Key Data :
  • Molecular Weight : 396.87 g/mol.

Compound C : 4-[4-(3-Chloropyridin-4-yl)-1,3-thiazol-2-yl]morpholine

• Structure : Contains a thiazole ring bridging the chloropyridine and morpholine groups.
• Key Data :
  • CAS Number : 2155-94-3.
  • Molecular Weight : 289.76 g/mol .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Spectral Data Availability
4-[1-(3-Chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine	C15H17ClN4OS	360.84	3-chloropyridine, thiomorpholine	Not provided
4-[1-(6-Nitro-3-pyridyl)-4-piperidyl]thiomorpholine	C14H19N5O2S	345.40	6-nitro-3-pyridine	1H NMR available
1-[4-(3-Chloro-phenylamino)-1H-pyrrolo[3,2-c]pyridin-4-yl]methanone	C21H21ClN4O2	396.87	3-chlorophenyl, morpholin-4-yl	Not provided
4-[4-(3-Chloropyridin-4-yl)-1,3-thiazol-2-yl]morpholine	C12H12ClN3OS	289.76	3-chloropyridine, thiazole	MDLMFCD00038234

Key Research Findings

Chlorine vs. Nitro: Chlorine (weaker electron-withdrawing) may improve metabolic stability compared to nitro groups, which are prone to reduction in vivo.

Heterocyclic Core Variations: Thiomorpholine vs. Morpholine: The sulfur atom in thiomorpholine (parent compound) likely increases lipophilicity (logP) compared to morpholine derivatives (e.g., Compound B), influencing membrane permeability . Thiazole vs.

Synthetic Accessibility :

• Compound A and the parent compound share analogous synthetic pathways, suggesting scalability for medicinal chemistry optimization .